Cas no 64845-10-9 (BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL-)

• Product Name: BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL-
• CAS No: 64845-10-9
• MF: C₉H₇ClS
• MW: 182.669880151749
• CID: 3380460
• PubChem ID: 11789866
• Update Time: 2025-04-21

BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE, 3-CHLORO-2-METHYL-
• 3-chloro-2-methyl-benzo[b]thiophene
• 3-chloro-2-methylbenzo[b]thiophene
• 3-chloro-2-methyl-1-benzothiophene
• 64845-10-9
• SCHEMBL154877
• MFCD28670670

• Inchi： 1S/C9H7ClS/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5H,1H3
• InChI Key： WZSQNMZHCUHQMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 181.9956991Da
• Monoisotopic Mass: 181.9956991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų